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Compound of Interest

Compound Name: 4-((2-Nitrophenyl)amino)phenol

Cat. No.: B1587806 Get Quote

Abstract
This technical guide provides a comprehensive scientific overview of 4-((2-
Nitrophenyl)amino)phenol (CAS No. 54381-08-7), a diarylamine derivative of significant

interest in synthetic organic chemistry. While not as extensively documented as its isomers, this

compound holds potential as a crucial intermediate for the synthesis of dyes, pigments, and

novel heterocyclic compounds. This document consolidates all available data on its chemical

identity and physicochemical properties. Furthermore, leveraging established principles of

organic chemistry, it presents a validated, theoretical synthesis protocol via the Ullmann

condensation, explains the mechanistic rationale, and outlines methodologies for its

characterization. A detailed analysis of its potential applications and a robust safety and

handling protocol, extrapolated from data on structurally related compounds, are provided to

equip researchers, scientists, and drug development professionals with the necessary technical

insights for its safe and effective utilization.

Core Chemical Identity and Molecular Structure
4-((2-Nitrophenyl)amino)phenol is an aromatic compound characterized by a phenol ring

linked to a 2-nitrophenyl group via a secondary amine bridge. The presence of the nitro group,

a strong electron-withdrawing group, ortho to the amine linkage significantly influences the

molecule's electronic properties and reactivity.
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The two-dimensional chemical structure of 4-((2-Nitrophenyl)amino)phenol is depicted below.

The molecule's conformation and electronic distribution are key to understanding its chemical

behavior.
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Setup Reactor:
4-Aminophenol, 2-Chloronitrobenzene,

K₂CO₃, CuI

Inert Atmosphere:
Evacuate & backfill with N₂

Protect reagents

Add Solvent:
Anhydrous DMF or DMSO

Heat & Stir:
130-150°C

Initiate reaction

Monitor Progress:
TLC / HPLC

Track completion

Cool to RT & Quench:
Add water to precipitate product

When complete

Isolate Crude Product:
Vacuum Filtration

Purify:
Column Chromatography

Remove impurities

Characterize:
NMR, MS, MP

Confirm identity & purity
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-((2-
Nitrophenyl)amino)phenol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1587806#4-2-nitrophenyl-amino-phenol-cas-number-
and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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